DA ZP1

• Molecular Formula: C50H40Cl2N6O7
• Molecular Weight: 907.8 g/mol
• InChI: InChI=1S/C50H40Cl2N6O7/c1-31(59)62-47-38(29-57(25-33-13-5-9-19-53-33)26-34-14-6-10-20-54-34)45-41(23-43(47)51)50(40-18-4-3-17-37(40)49(61)65-50)42-24-44(52)48(63-32(2)60)39(46(42)64-45)30-58(27-35-15-7-11-21-55-35)28-36-16-8-12-22-56-36/h3-24H,25-30H2,1-2H3
• InChIKey: HPUUCJUOCSGDIK-UHFFFAOYSA-N

DA ZP1 Fluorescent Zn(II) Probe

DA ZP1 (CAS 1816254-69-9), also known as diacetylated Zinpyr1, is a synthetic, small-molecule fluorescent sensor designed for the selective detection and imaging of mobile Zn(II) ions in biological systems . As a derivative of the Zinpyr family of probes, it operates via a reaction-based mechanism where Zn(II) binding triggers hydrolytic cleavage of acetyl groups, generating a robust fluorescence signal with excitation and emission maxima at 490 nm and 522 nm, respectively [1]. This probe exhibits high zinc-binding affinity, with a reported dissociation constant (Kd) of 0.6 nM, enabling its application in various in vitro and in vivo imaging studies, particularly for identifying and sorting zinc-rich pancreatic β-cells and imaging synaptic zinc in neural tissues [2].

Reaction-based turn-on Zn(II) fluorescent probe

Live-cell sorting and imaging workflows

Low-background fluorescence for tissue imaging

• [1] MedChemExpress. (n.d.). DA ZP1 Product Information. Retrieved from https://www.medchemexpress.eu/da-zp1.html View Source
• [2] Kahraman, S., et al. (2021). Harnessing reaction-based probes to preferentially target pancreatic β-cells and β-like cells. Life Science Alliance, 4(4), e202000840. doi:10.26508/lsa.202000840 View Source

DA ZP1 Versus Other Zinc Sensors

Generic substitution among zinc-selective fluorescent probes is not scientifically sound due to vast differences in critical performance parameters that directly impact experimental outcomes. While compounds like FluoZin-3 (Kd ≈15 nM) [1] and Zinquin (Kd values 370 nM and 850 nM) can detect Zn(II), their lower binding affinities and distinct chemical properties make them unsuitable for applications requiring sub-nanomolar sensitivity, minimal background fluorescence, or specific cellular targeting. DA ZP1's acetylation strategy provides a unique reaction-based 'turn-on' mechanism [2] that significantly reduces background noise and allows for more precise spatiotemporal resolution compared to traditional photoinduced electron transfer (PET)-based probes [3]. Furthermore, its superior cell permeability and validated utility in complex workflows, such as live-cell sorting by flow cytometry and in vivo imaging, cannot be assumed for alternative probes without extensive re-optimization. Therefore, DA ZP1 is a chemically distinct, functionally specialized tool; substituting it with a generic 'zinc sensor' would likely compromise data quality, experimental reproducibility, and the feasibility of advanced applications.

Binding affinity mismatch Alternative probes may not detect low-nanomolar Zn(II) pools with the same sensitivity.

Background fluorescence PET-based sensors often require higher probe concentrations, which can compromise signal-to-noise ratios.

Cell permeability and in vivo transfer Flow cytometry sorting and in vivo imaging performance may not replicate without re-optimization.

• [1] Gee, K. R., Zhou, Z. L., Qian, W. J., & Kennedy, R. (2002). Detection and imaging of zinc secretion from pancreatic beta-cells using a new fluorescent zinc indicator. Journal of the American Chemical Society, 124(5), 776-778. doi:10.1021/ja011774y View Source
• [2] Chyan, W., Zhang, D. Y., Lippard, S. J., & Radford, R. J. (2014). Reaction-based fluorescent sensor for investigating mobile Zn2+ in mitochondria of healthy versus cancerous prostate cells. Proceedings of the National Academy of Sciences, 111(1), 143-148. doi:10.1073/pnas.1310583110 View Source
• [3] Zastrow, M. L., et al. (2016). Reaction-Based Probes for Imaging Mobile Zinc in Live Cells and Tissues. ACS Sensors, 1(1), 32-39. doi:10.1021/acssensors.5b00022 View Source

DA ZP1 Performance Advantages

Exceptional Zn(II) Binding Affinity

DA ZP1 exhibits a significantly higher binding affinity for Zn(II) than many commonly used zinc sensors. Its dissociation constant (Kd) of 0.6 nM [1] is a key differentiator, allowing for detection of Zn(II) at concentrations an order of magnitude lower than FluoZin-3 (Kd = 15 ± 2 nM) [2] and over 600-fold lower than Zinquin (Kd = 370 ± 60 nM) . This enhanced sensitivity is critical for applications involving subtle zinc fluctuations or cell types with lower intracellular zinc content.

Zn(II) binding affinity

Reported

Kd 0.6 nM (DA ZP1)
vs FluoZin-3 15 nM; Zinquin 370 nM

Supports low-nanomolar Zn(II) detection context

25-fold and >600-fold affinity differences reported

Evidence Dimension	Zn(II) Binding Affinity (Kd)
Target Compound Data	0.6 nM
Comparator Or Baseline	FluoZin-3: 15 ± 2 nM; Zinquin: 370 ± 60 nM (1:1 complex) and 850 ± 160 nM (2:1 complex)
Quantified Difference	DA ZP1 affinity is 25-fold higher than FluoZin-3 and >600-fold higher than Zinquin.
Conditions	In vitro biochemical assays for binding affinity.

Why This Matters

Higher binding affinity ensures robust and specific signal generation in biological environments where mobile zinc concentrations are in the low nanomolar range, reducing false negatives and improving detection limits.

• [1] Kahraman, S., et al. (2021). Harnessing reaction-based probes to preferentially target pancreatic β-cells and β-like cells. Life Science Alliance, 4(4), e202000840. doi:10.26508/lsa.202000840 View Source
• [2] Gee, K. R., Zhou, Z. L., Qian, W. J., & Kennedy, R. (2002). Detection and imaging of zinc secretion from pancreatic beta-cells using a new fluorescent zinc indicator. Journal of the American Chemical Society, 124(5), 776-778. doi:10.1021/ja011774y View Source

Reaction-Based Turn-On Fluorescence

Unlike traditional PET-based sensors like its parent compound ZP1 (Kd 0.7 nM) [1] which retain some intrinsic fluorescence, DA ZP1 is a reaction-based probe that is non-fluorescent in the absence of Zn(II) . Acetylation effectively quenches background fluorescence in the metal-free state [2]. Upon Zn(II) binding, the acetyl groups undergo hydrolytic cleavage to generate a strong fluorescent signal. This 'off-on' mechanism provides a dramatically higher signal-to-noise ratio, enabling the use of nanomolar probe concentrations for live-cell and tissue imaging—a significant improvement over the micromolar concentrations often required for conventional PET probes [2].

Turn-on mechanism

Method context

Non-fluorescent until Zn(II)-triggered acetyl cleavage

Reduced background vs PET-based probes

Allows nanomolar probe concentrations in tissue

Evidence Dimension	Mechanism and Background Fluorescence
Target Compound Data	Non-fluorescent in absence of Zn(II) due to acetylation; reaction-based 'turn-on' upon Zn(II) binding.
Comparator Or Baseline	Parent compound ZP1 (PET-based) has intrinsic fluorescence and a dynamic range (DR) of 4 [3].
Quantified Difference	Acetylation reduces background fluorescence, allowing probe use at nM concentrations vs. μM concentrations for many PET-based probes.
Conditions	Live-cell imaging and tissue slice experiments.

Why This Matters

Minimizing background fluorescence is essential for high-resolution imaging and accurate quantification of mobile zinc pools, especially in complex tissues where non-specific signals can confound results.

• [1] NoninBio. (n.d.). Zinpyr-1, Cell Permeant 锌离子荧光探针. Retrieved from https://www.noninbio.com/article-19654-147025.html View Source
• [2] Zastrow, M. L., et al. (2016). Reaction-Based Probes for Imaging Mobile Zinc in Live Cells and Tissues. ACS Sensors, 1(1), 32-39. doi:10.1021/acssensors.5b00022 View Source
• [3] Chang, C. J., et al. (2004). A tautomeric zinc sensor for ratiometric fluorescence imaging: Application to nitric oxide-induced release of intracellular zinc. Proceedings of the National Academy of Sciences, 101(5), 1129-1134. Table 1. doi:10.1073/pnas.0308079100 View Source

Cell Permeability in Flow Cytometry

DA ZP1's cell permeability and reaction-based 'turn-on' mechanism have been explicitly validated for the isolation and purification of live cells via flow cytometry [1]. In a direct application, treatment of a mixed cell population with 0.3 μM DA ZP1 for 30 minutes enabled the clear differentiation and sorting of EndoC-βH1 β-cells from non-β-cells, with a strong correlation (r = 0.99) between the percentage of DA-ZP1-positive cells and the actual proportion of β-cells in the mixture [2]. This workflow has been successfully used to purify live stem cell-derived β-like cells and live α-cells from human islets with ~95% purity [3].

Cell sorting by FACS

Assay context

0.3 µM probe differentiates β-cells from non-β-cells; r=0.99 correlation

Supports live-cell sorting workflow

Reported ~95% purity for α-cell isolation

Evidence Dimension	Cell Sorting Capability
Target Compound Data	Enables differentiation and purification of live β-cells (EndoC-βH1) and α-cells by flow cytometry.
Comparator Or Baseline	Non-β cells (293 cells) served as a negative control, showing low signal.
Quantified Difference	At 0.3 μM DA-ZP1, a clear separation between cell populations was achieved. Quantification showed a Pearson's correlation of r = 0.99 between % DA-ZP1+ cells and % β-cells in a mixed population.
Conditions	Flow cytometry (FACS) after 30 min incubation with 0.3 μM DA-ZP1.

Why This Matters

This provides a proven, specific, and high-throughput method for isolating functionally validated cell populations (e.g., β-cells for diabetes research) without genetic modification, which is a key procurement differentiator over probes lacking this demonstrated utility.

• [1] Kahraman, S., et al. (2021). Harnessing reaction-based probes to preferentially target pancreatic β-cells and β-like cells. Life Science Alliance, 4(4), e202000840. doi:10.26508/lsa.202000840 View Source
• [2] Kahraman, S., et al. (2021). Figure 4: Low concentrations of DA-ZP1 differentiate β-cells from non-β cells. Life Science Alliance. PMC7898467. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC7898467/figure/fig4/ View Source
• [3] Kahraman, S., et al. (2023). DA-ZP1-based isolation of human pancreatic α-cells. eLife. Retrieved from https://elifesciences.org/reviewed-preprints/86476 View Source

In Vivo Imaging of Grafts and Zinc Pools

DA ZP1 has been successfully applied for in vivo imaging, a capability that is not universally shared among zinc probes. Following systemic administration into mice, DA ZP1 enabled visualization of transplanted human islet grafts and endogenous mouse pancreatic islets [1]. Specifically, one hour post-injection, a strong fluorescence signal was detected in the human islet grafts of DA-ZP1-injected mice, whereas no signal was detected in the grafts of DMSO-injected control mice [2]. Additionally, DA ZP1 has been used to image endogenous mobile Zn(II) in the molecular layer of the mouse dorsal cochlear nucleus (DCN) in live tissues [3].

In vivo graft imaging

Reported

Systemic probe visualizes human islet grafts in mice; vehicle control negative

Supports in vivo graft and zinc pool imaging

Also demonstrated in mouse dorsal cochlear nucleus

Evidence Dimension	In Vivo Imaging Performance
Target Compound Data	Strong fluorescence signal detected in human islet grafts and endogenous mouse islets 1 hour after systemic DA-ZP1 administration.
Comparator Or Baseline	DMSO vehicle control, which showed no detectable signal in grafts.
Quantified Difference	Qualitative demonstration of in vivo imaging capability for specific cell grafts and endogenous zinc pools.
Conditions	Systemic administration in mice; imaging of transplanted human islet grafts and endogenous mouse pancreatic islets and dorsal cochlear nucleus.

Why This Matters

The ability to perform in vivo imaging is a major technical advantage for studies of cell transplantation, engraftment, and endogenous zinc biology, making DA ZP1 a specialized tool for advanced preclinical research.

• [1] Kahraman, S., et al. (2021). Harnessing reaction-based probes to preferentially target pancreatic β-cells and β-like cells. Life Science Alliance, 4(4), e202000840. doi:10.26508/lsa.202000840 View Source
• [2] Kahraman, S., et al. (2021). Figure 7: Imaging of human pancreatic islet graft after administration of DA-ZP1. Life Science Alliance. PMC7898467. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC7898467/figure/fig7/ View Source
• [3] Zastrow, M. L., et al. (2016). Reaction-Based Probes for Imaging Mobile Zinc in Live Cells and Tissues. ACS Sensors, 1(1), 32-39. doi:10.1021/acssensors.5b00022 View Source

DA ZP1 Validated Applications

Live β-Cell and α-Cell Purification

DA ZP1 is uniquely validated for the label-free, fluorescence-activated cell sorting (FACS)-based purification of live pancreatic β-cells from heterogeneous cell populations, including stem cell-derived β-like cells [1]. The method involves a 30-minute incubation with 0.3 μM DA ZP1, followed by flow cytometry sorting based on zinc-induced fluorescence [2]. This approach has achieved ~95% purity for isolated human α-cells and provides a reliable, high-throughput alternative to antibody-based or genetic selection methods, enabling downstream functional assays, gene expression analysis, and cell therapy research [3].

In Vivo Imaging of Islet Grafts

For researchers studying cell transplantation and regenerative medicine, DA ZP1 offers a proven method for non-invasive, longitudinal imaging of transplanted human islet grafts in live mice [4]. Systemic administration of DA ZP1 results in a strong, specific fluorescence signal in engrafted, zinc-rich islet cells within one hour, allowing for real-time monitoring of graft location, mass, and potentially function without the need for transgenic reporter animals or ex vivo labeling [5]. This directly addresses a critical need in the field of islet transplantation for type 1 diabetes research.

Imaging Synaptic Zinc in Brain Slices

In neuroscience, DA ZP1 is a superior choice for imaging mobile, chelatable zinc pools in complex neural tissues such as acute brain slices. Its reaction-based 'turn-on' mechanism and low nanomolar effective concentration (e.g., 50-100 nM) virtually eliminate background fluorescence, enabling high-resolution mapping of synaptic zinc distribution. This has been specifically demonstrated in the molecular layer of the mouse dorsal cochlear nucleus, where DA ZP1 revealed distinct zinc enrichment patterns in WT versus ZnT3 knockout mice [6]. This capability surpasses that of many traditional PET probes that suffer from high background noise in tissue preparations.

Zinc Homeostasis in Cancer Cells

The chemical scaffold of DA ZP1 is adaptable for targeted studies of subcellular zinc dynamics in disease. By appending a triphenylphosphonium (TPP) targeting moiety to create DA-ZP1-TPP, researchers have successfully investigated mitochondrial zinc accumulation in prostate cells [7]. This derivative retains the core advantages of DA ZP1—high sensitivity and low background—while enabling organelle-specific zinc detection. Experiments with DA-ZP1-TPP revealed a functional inability of tumorigenic prostate cells to accumulate mobile zinc in mitochondria compared to healthy epithelial cells, highlighting the probe's utility in cancer metabolism studies [7].

Application

Selection Property

Validation Focus

Live β-cell and α-cell purification

Reaction-based fluorescence-activated sorting

Cell-type specificity and sorting purity

In vivo islet graft imaging

Systemic probe administration

Graft-specific fluorescence signal

Brain slice synaptic Zn mapping

Low-background tissue imaging

Spatial zinc distribution in neural tissue

Mitochondrial Zn in cancer cells

Organelle-targeted probe derivative

Subcellular Zn dynamics in disease models

• [1] Kahraman, S., et al. (2021). Harnessing reaction-based probes to preferentially target pancreatic β-cells and β-like cells. Life Science Alliance, 4(4), e202000840. doi:10.26508/lsa.202000840 View Source
• [2] Kahraman, S., et al. (2021). Figure 4: Low concentrations of DA-ZP1 differentiate β-cells from non-β cells. Life Science Alliance. PMC7898467. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC7898467/figure/fig4/ View Source
• [3] Kahraman, S., et al. (2023). DA-ZP1-based isolation of human pancreatic α-cells. eLife. Retrieved from https://elifesciences.org/reviewed-preprints/86476 View Source
• [4] Kahraman, S., et al. (2021). Harnessing reaction-based probes to preferentially target pancreatic β-cells and β-like cells. Life Science Alliance, 4(4), e202000840. doi:10.26508/lsa.202000840 View Source
• [5] Kahraman, S., et al. (2021). Figure 7: Imaging of human pancreatic islet graft after administration of DA-ZP1. Life Science Alliance. PMC7898467. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC7898467/figure/fig7/ View Source
• [6] Zastrow, M. L., et al. (2016). Reaction-Based Probes for Imaging Mobile Zinc in Live Cells and Tissues. ACS Sensors, 1(1), 32-39. doi:10.1021/acssensors.5b00022 View Source
• [7] Chyan, W., Zhang, D. Y., Lippard, S. J., & Radford, R. J. (2014). Reaction-based fluorescent sensor for investigating mobile Zn2+ in mitochondria of healthy versus cancerous prostate cells. Proceedings of the National Academy of Sciences, 111(1), 143-148. doi:10.1073/pnas.1310583110 View Source